Cas no 135274-69-0 (2-Methyl-4-oxopentan-3-yl acetate)

• Product name: 2-Methyl-4-oxopentan-3-yl acetate
• CAS No: 135274-69-0
• MF: C₈H₁₄O₃
• MW: 158.195
• CID: 2771314
• PubChem ID: 15013181

2-Methyl-4-oxopentan-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-oxopentan-3-yl acetate
• DTXCID20517721
• DTXSID30566947
• 135274-69-0

• Inchi： InChI=1S/C8H14O3/c1-5(2)8(6(3)9)11-7(4)10/h5,8H,1-4H3
• InChI Key： OSEWFLBCXFAEAU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 158.094294304Da
• Monoisotopic Mass: 158.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 1.2